2-(5-carboxy-2-methoxybenzyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 2-[(5-carboxy-2-methoxyphenyl)methyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H24N2O5/c1-25-15-3-2-12(16(21)22)8-13(15)10-20-11-18(4-6-19-7-5-18)9-14(20)17(23)24/h2-3,8,14,19H,4-7,9-11H2,1H3,(H,21,22)(H,23,24)
• InChI Key: WORDJMKKWLCTNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)CN2CC3(CCNCC3)CC2C(=O)O
• Molecular Formula: C18H24N2O5
• Molecular Weight: 348.4 g/mol

Description

2-(5-carboxy-2-methoxybenzyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as CBDM, and it was first synthesized in the early 2000s. Since then, researchers have been exploring the various properties and potential uses of CBDM in scientific research.

Mechanism of Action

The mechanism of action of CBDM is not yet fully understood. However, researchers believe that it binds to certain proteins in the brain, which allows it to selectively label specific types of neurons.
Biochemical and Physiological Effects:
CBDM does not have any known biochemical or physiological effects on the body. It is a synthetic compound that is designed specifically for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBDM is its ability to selectively label and visualize certain types of neurons in the brain. This makes it a valuable tool for studying brain function and development. However, CBDM does have some limitations. For example, it is not effective for labeling all types of neurons, and it may not work in all experimental conditions.

Future Directions

There are several potential future directions for research on CBDM. One area of interest is the development of new compounds that are similar to CBDM but have different properties or applications. Another area of interest is the use of CBDM in combination with other imaging techniques, such as magnetic resonance imaging (MRI) or positron emission tomography (PET), to gain a more complete understanding of brain function and development. Additionally, researchers may explore the potential therapeutic applications of CBDM in the treatment of neurological disorders.

Synthesis Methods

The synthesis of CBDM involves several steps, including the reaction of 2,8-diazaspiro[4.5]decane with 5-carboxy-2-methoxybenzyl chloride. This reaction is typically carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dichloromethane. The final product is purified using column chromatography.

Scientific Research Applications

CBDM has been studied for its potential applications in scientific research, particularly in the field of neuroscience. Researchers have found that CBDM can be used to selectively label and visualize certain types of neurons in the brain. This makes it a valuable tool for studying brain function and development.